Cas no 1515933-46-6 (3-Methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile)

• Product Name: 3-Methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile
• CAS No: 1515933-46-6
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 5700288
• PubChem ID: 79375527
• Update Time: 2025-06-10

3-Methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-714193
• 3-methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile
• AKOS017929023
• 1515933-46-6
• 4-Isothiazolecarbonitrile, 3-methyl-5-[(1-methylethyl)amino]-
• 3-Methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile

• Inchi： 1S/C8H11N3S/c1-5(2)10-8-7(4-9)6(3)11-12-8/h5,10H,1-3H3
• InChI Key： LZHGPCNGZVUEPM-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(C)=N1)NC(C)C

Computed Properties

• Exact Mass: 181.06736854g/mol
• Monoisotopic Mass: 181.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 237.3±40.0 °C(Predicted)
• pka: 4.13±0.48(Predicted)

Additional information on 3-Methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile

3-Methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile: A Comprehensive Overview

The compound 3-Methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile (CAS No: 1515933-46-6) is a heterocyclic organic compound with a thiazole ring at its core. This molecule has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structure and potential applications in drug discovery and material science. The thiazole ring, a five-membered aromatic structure containing sulfur and nitrogen atoms, is a common motif in various bioactive compounds. The presence of the methyl group, isopropylamino group, and cyano group in this molecule further enhances its chemical versatility and functional diversity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules with potential therapeutic applications. The 3-methyl substitution on the thiazole ring contributes to the molecule's stability and lipophilicity, while the isopropylamino group at position 5 introduces steric bulk and hydrogen bonding capabilities. The cyano group at position 4 adds electron-withdrawing properties, which can influence the molecule's reactivity and bioavailability.

One of the most promising applications of 3-Methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile lies in its potential as a lead compound for drug development. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings suggest that this compound exhibits inhibitory activity against certain kinases involved in cell signaling pathways that are critical for cancer progression.

In addition to its pharmacological relevance, this compound has also been investigated for its role in material science. The thiazole ring's aromaticity and conjugation properties make it a candidate for use in organic electronics and optoelectronic devices. Studies have shown that derivatives of this compound can exhibit semiconducting behavior under specific conditions, opening up possibilities for their integration into advanced materials such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs).

The synthesis of 3-Methyl-5-[(propan-2-yl)amino]-1,2-thiazole-4-carbonitrile typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic substitution reactions involving thioamide precursors or through cyclization reactions of appropriately substituted substrates. The introduction of the methyl and isopropylamino groups often requires careful optimization to avoid side reactions that could compromise the desired product's quality.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on evaluating its biodegradability under various environmental conditions and its ability to partition between different phases such as water and soil particles. These studies are essential for developing guidelines for safe handling and disposal practices.

In conclusion, 3-Methyl-5-[(propan-2-yllamino]-1,2-thiazole=4-carbonitrile (CAS No: 1515933=46=6) represents a versatile platform for exploring new chemical entities with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive target for further research into its biological activity, material properties, and synthetic optimization.